2-chloroethyl 3-(2-methylphenyl)-2-thiocyanatopropanoate

• IUPAC Name: 2-chloroethyl 3-(2-methylphenyl)-2-thiocyanatopropanoate
• InChI: InChI=1S/C13H14ClNO2S/c1-10-4-2-3-5-11(10)8-12(18-9-15)13(16)17-7-6-14/h2-5,12H,6-8H2,1H3
• InChI Key: NGLJNHOLEBIZPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(C(=O)OCCCl)SC#N
• Molecular Formula: C13H14ClNO2S
• Molecular Weight: 283.77 g/mol

Description

2-chloroethyl 3-(2-methylphenyl)-2-thiocyanatopropanoate is an organic compound that belongs to the class of thiocyanates This compound is characterized by the presence of a thiocyanate group (-SCN) attached to a propanoate backbone, which is further substituted with a 2-chloroethyl group and a 2-methylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloroethyl 3-(2-methylphenyl)-2-thiocyanatopropanoate can be achieved through a multi-step process involving the following key steps:

Formation of the Propanoate Backbone: The initial step involves the preparation of the propanoate backbone, which can be achieved through the esterification of a suitable carboxylic acid with an alcohol.

Introduction of the 2-chloroethyl Group: The 2-chloroethyl group can be introduced through a nucleophilic substitution reaction, where a suitable leaving group (e.g., a halide) is replaced by the 2-chloroethyl group.

Attachment of the 2-methylphenyl Group: The 2-methylphenyl group can be introduced through a Friedel-Crafts alkylation reaction, where an aromatic ring is alkylated using an alkyl halide in the presence of a Lewis acid catalyst.

Incorporation of the Thiocyanate Group:

Industrial Production Methods

Industrial production of 2-chloroethyl 3-(2-methylphenyl)-2-thiocyanatopropanoate typically involves the use of large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process may include the use of catalysts, solvents, and purification techniques such as distillation and recrystallization to achieve the desired product.

Chemical Reactions Analysis

Types of Reactions

2-chloroethyl 3-(2-methylphenyl)-2-thiocyanatopropanoate can undergo various types of chemical reactions, including:

Oxidation: The thiocyanate group can be oxidized to form sulfonyl derivatives.

Reduction: The compound can be reduced to form amines or other reduced derivatives.

Substitution: The chloroethyl group can undergo nucleophilic substitution reactions to form a variety of substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Common nucleophiles include amines, thiols, and alkoxides.

Major Products Formed

Oxidation: Sulfonyl derivatives.

Reduction: Amines and other reduced derivatives.

Substitution: Substituted derivatives with various functional groups.

Scientific Research Applications

2-chloroethyl 3-(2-methylphenyl)-2-thiocyanatopropanoate has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-chloroethyl 3-(2-methylphenyl)-2-thiocyanatopropanoate involves its interaction with molecular targets and pathways within biological systems. The thiocyanate group can interact with nucleophilic sites in proteins and enzymes, leading to the formation of covalent bonds and subsequent modulation of biological activity. The chloroethyl group can also participate in alkylation reactions, further contributing to the compound’s biological effects.

Comparison with Similar Compounds

Similar Compounds

2-chloroethyl 3-(2-methylphenyl)-2-thiocyanatopropanoate: Characterized by the presence of a thiocyanate group, 2-chloroethyl group, and 2-methylphenyl group.

2-chloroethyl 3-(2-methylphenyl)-2-cyanopropanoate: Similar structure but with a cyanide group instead of a thiocyanate group.

2-chloroethyl 3-(2-methylphenyl)-2-isothiocyanatopropanoate: Similar structure but with an isothiocyanate group instead of a thiocyanate group.

Uniqueness

2-chloroethyl 3-(2-methylphenyl)-2-thiocyanatopropanoate is unique due to the presence of the thiocyanate group, which imparts distinct chemical reactivity and potential biological activity. The combination of the 2-chloroethyl group and the 2-methylphenyl group further enhances its versatility and applicability in various fields of research and industry.